1-(thiophen-2-ylmethyl)-3-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)urea

• IUPAC Name: 1-(thiophen-2-ylmethyl)-3-[2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]ethyl]urea
• InChI: InChI=1S/C16H19F3N4OS/c17-16(18,19)14-12-5-1-2-6-13(12)23(22-14)8-7-20-15(24)21-10-11-4-3-9-25-11/h3-4,9H,1-2,5-8,10H2,(H2,20,21,24)
• InChI Key: OHGHCMDRUZSMMF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NN2CCNC(=O)NCC3=CC=CS3)C(F)(F)F
• Molecular Formula: C16H19F3N4OS
• Molecular Weight: 372.4 g/mol
• CAS No.: 1797816-42-2

Description

This compound is a urea derivative featuring a thiophen-2-ylmethyl group and a 3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole moiety linked via an ethyl spacer. Synthesis likely involves coupling a thiophen-2-ylmethyl isocyanate with a 2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethylamine precursor, analogous to urea-forming reactions described in and .

Biological Activity

1-(thiophen-2-ylmethyl)-3-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)urea is a complex organic compound with potential biological activities. This compound features a thiophene moiety and a trifluoromethyl group, which are known to enhance lipophilicity and bioavailability. The structural characteristics of this compound suggest it may interact with various biological targets, influencing enzyme activities or receptor binding.

Chemical Structure

The molecular formula for this compound is $C_{18}H_{15}F_3N_2O_2S$, and it has a molecular weight of 380.39 g/mol. The structure comprises multiple functional groups that contribute to its biological activity.

Biological Activity Overview

Research indicates that compounds with similar structures exhibit a range of biological activities. The presence of the trifluoromethyl group is particularly noteworthy as it enhances lipophilicity, potentially improving the compound's interaction with biological targets.

Table 1: Structural Features and Biological Activities of Related Compounds

Compound Name	Structural Features	Biological Activity
Suprofen	Thiophene derivative	Anti-inflammatory
Articaine	Thiophene derivative	Local anesthetic
Sulfamethoxazole	Sulfonamide derivative	Antimicrobial
Furan-2-carboxylic acid	Furan derivative	Various biological activities

The mechanism by which 1-(thiophen-2-ylmethyl)-3-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)urea exerts its effects is likely multifaceted. Interaction studies suggest that it may engage in hydrogen bonding and π-π stacking interactions with proteins. Such interactions are critical for understanding its mechanism of action in biological systems.

Antiviral Properties

Recent studies on heterocyclic compounds have highlighted the antiviral properties of similar structures. For instance, indole derivatives have shown significant activity against viral infections such as HSV-1. The indazole framework in related compounds has been associated with potent antiviral effects, suggesting that 1-(thiophen-2-ylmethyl)-3-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)urea may also exhibit antiviral properties through similar mechanisms .

Cytotoxicity Studies

Cytotoxicity evaluations using Vero cells have been conducted on related compounds to assess their safety profiles. For example, compounds with similar structural motifs were tested for cytotoxic effects using the MTT assay. Results indicated varying levels of cytotoxicity, which are crucial for determining therapeutic indices .

Comparison with Similar Compounds

Comparison with Structurally Similar Urea Derivatives

The following table compares the target compound with structurally related analogs from the provided evidence:

Compound	Key Structural Features	Molecular Weight (g/mol)	Notable Substituents	Reference
Target Compound	Thiophen-2-ylmethyl, CF₃-tetrahydroindazole, ethyl spacer	~416 (estimated)	CF₃, tetrahydroindazole, thiophene	—
1-Phenyl-3-(3-(((5-phenyl-1H-1,2,4-triazol-3-yl)methyl)thio)phenyl)urea ()	Phenyl, triazole-thioether linker	~407 (estimated)	Triazole, thioether
1-(3-Trifluoromethylphenyl)-3-(4-(4-((piperazinyl)methyl)thiazol-2-yl)phenyl)urea (11e, )	CF₃-phenyl, thiazole-piperazine linker	534.1	CF₃, thiazole, piperazine
1-(3,5-Di(trifluoromethyl)phenyl)-3-(4-(4-((piperazinyl)methyl)thiazol-2-yl)phenyl)urea (11m, )	Di-CF₃-phenyl, thiazole-piperazine linker	602.2	Dual CF₃, thiazole
1-(3-Cyanotetrahydrobenzo[b]thiophen-2-yl)-2-hydrazono-3-benzoyl urea (7a, )	Tetrahydrobenzo[b]thiophene, hydrazono-benzoyl	~380 (estimated)	Cyanide, benzoyl
(E)-1-(1-Arylimidazolidin-2-ylidene)-3-(4-(1-(4-(trifluoromethoxy)phenyl)-1H-1,2,4-triazol-3-yl)phenyl)urea ()	Imidazolidine, triazole, CF₃O-phenyl	~550 (estimated)	Imidazolidine, triazole, CF₃O

Key Structural and Functional Differences

Core Heterocycles :

• The target compound’s tetrahydroindazole core distinguishes it from thiazole () or triazole ()-based analogs. Indazoles are associated with kinase inhibition, whereas thiazoles/triazoles often target enzymes or receptors .
• compounds feature tetrahydrobenzo[b]thiophene, which may enhance solubility compared to the target’s thiophen-2-ylmethyl group .

Substituent Effects :

• The CF₃ group in the target compound is positioned on the indazole, unlike analogs in (CF₃ on phenyl) or (CF₃O on phenyl). This placement may alter steric and electronic interactions .
• The ethyl linker in the target compound provides flexibility, contrasting with rigid thiazole or triazole linkers in and .

Synthetic Routes :

• Urea formation in the target compound likely follows isocyanate-amine coupling (similar to and ), whereas and employ multi-step sequences involving thiazole/benzothiophene intermediates .

Physicochemical Properties :

• The target compound’s estimated molecular weight (~416 g/mol) is lower than ’s 11m (602.2 g/mol) but higher than ’s 7a (~380 g/mol). Lower molecular weight may improve bioavailability .
• The thiophen-2-ylmethyl group may reduce solubility compared to piperazine-containing analogs () but enhance membrane permeability .